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Compound of Interest

Compound Name: Dolutegravir intermediate-1

Cat. No.: B560546

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Dolutegravir intermediate-1 (CAS
Number: 1335210-23-5), a key component in the synthesis of the antiretroviral medication
Dolutegravir. Adherence to these procedures is critical for protecting personnel and the
environment.

Immediate Safety and Handling Precautions

Dolutegravir intermediate-1 is a solid substance that requires careful handling due to its
hazardous properties.[1] The primary hazards associated with this chemical are:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE): When handling Dolutegravir intermediate-1, all
personnel must wear appropriate PPE, including:
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Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat or other protective clothing

A properly fitted respirator if there is a risk of inhalation, especially when handling the powder
form.

First Aid Measures: In case of exposure, the following first aid procedures should be followed
immediately:

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention. Do not use mouth-to-
mouth resuscitation if the victim ingested or inhaled the chemical.[1]

 After skin contact: Immediately remove contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water.[1]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

» After ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth. Do
NOT induce vomiting.

Chemical and Hazard Summary

For quick reference, the key properties and hazard information for Dolutegravir intermediate-
1 are summarized in the table below.
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Property Value

1-(2,2-dimethoxyethyl)-5-methoxy-6-
Chemical Name (methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-

carboxylic acid[1]

CAS Number 1335210-23-5[1]
Molecular Formula C13H17NO3g[1]
Molecular Weight 315.28 g/mol [1]
Physical Form Solid[1]

H302 (Harmful if swallowed), H315 (Causes
GHS Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Signal Word Warning[1]

Step-by-Step Disposal Protocol

The disposal of Dolutegravir intermediate-1 must be conducted in a manner that ensures the
safety of laboratory personnel and minimizes environmental impact. As a pharmaceutical
intermediate, it falls under regulations for chemical and pharmaceutical waste. High-
temperature incineration is the preferred method for the disposal of pharmaceutical waste.[2]

Experimental Protocol for Waste Handling and Segregation:

e Segregation of Waste: All waste materials contaminated with Dolutegravir intermediate-1,
including unused product, contaminated PPE, and cleaning materials, must be segregated
from general laboratory waste. These should be collected in a designated, clearly labeled,
and sealed hazardous waste container.

o Container Labeling: The hazardous waste container must be labeled with the words
"Hazardous Waste" and include the full chemical name: "1-(2,2-dimethoxyethyl)-5-methoxy-
6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid" and the CAS number
"1335210-23-5".
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» Waste Storage: Store the sealed hazardous waste container in a designated, well-ventilated,
and secure area away from incompatible materials. The storage area should be clearly
marked as a hazardous waste storage area.

» Spill Management: In the event of a spill, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.
Carefully collect the absorbed material and any contaminated soil into a labeled hazardous
waste container. Clean the spill area with a suitable decontamination solution.

Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of
Dolutegravir intermediate-1.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1-(2,2-diMethoxyethyl)-5-Methoxy-6-(Methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-
carboxylic acid - Safety Data Sheet [chemicalbook.com]

e 2. iwaste.epa.gov [iwaste.epa.gov]

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Dolutegravir Intermediate-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560546#dolutegravir-intermediate-1-proper-disposal-
procedures]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b560546?utm_src=pdf-body
https://www.benchchem.com/product/b560546?utm_src=pdf-body-img
https://www.benchchem.com/product/b560546?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1335210-23-5.htm
https://www.chemicalbook.com/msds/1335210-23-5.htm
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b560546#dolutegravir-intermediate-1-proper-disposal-procedures
https://www.benchchem.com/product/b560546#dolutegravir-intermediate-1-proper-disposal-procedures
https://www.benchchem.com/product/b560546#dolutegravir-intermediate-1-proper-disposal-procedures
https://www.benchchem.com/product/b560546#dolutegravir-intermediate-1-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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